Cas no 1804709-08-7 (Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate)
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C11H12F3NO4/c1-3-18-9(17)4-7-6(2)10(15-5-8(7)16)19-11(12,13)14/h5,16H,3-4H2,1-2H3
- InChI Key: SEBVTZAFCAFBRK-UHFFFAOYSA-N
- SMILES: FC(OC1C(C)=C(C(=CN=1)O)CC(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- XLogP3: 2.5
- Topological Polar Surface Area: 68.6
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096969-1g |
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate |
1804709-08-7 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804709-08-7): An Overview
Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804709-08-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.
The molecular formula of Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate is C12H13F3NO4, and its molecular weight is approximately 286.23 g/mol. The presence of the trifluoromethoxy group and the hydroxyl group in the pyridine ring contributes to its distinct chemical and biological properties. These functional groups play a crucial role in modulating the compound's reactivity and interaction with biological targets.
Recent studies have highlighted the potential of Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.
In addition to its potential in neurodegenerative diseases, Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.
To further explore the therapeutic potential of Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
The synthesis of Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate involves a series of well-defined chemical reactions. Key steps include the formation of the pyridine ring, introduction of the trifluoromethoxy group, and esterification to form the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production.
In conclusion, Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804709-08-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
1804709-08-7 (Ethyl 5-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)